Ethyl 3-oxo-4-sulfanylbutanoate
Overview
Description
Molecular Structure Analysis
The molecular structure of Ethyl 3-oxo-4-sulfanylbutanoate consists of 6 carbon atoms, 10 hydrogen atoms, 3 oxygen atoms, and 1 sulfur atom. The InChI code for this compound is 1S/C6H10O3S/c1-2-9-6(8)3-5(7)4-10/h10H,2-4H2,1H3 .Physical And Chemical Properties Analysis
This compound is a powder that is stored at room temperature . It has a molecular weight of 162.21 g/mol.Scientific Research Applications
Asymmetric Bioreduction
The asymmetric bioreduction of ethyl 3-oxo-4-sulfanylbutanoate has been studied extensively. For instance, Saccharomyces cerevisiae immobilized in calcium alginate beads was used to achieve high enantio- and diastereoselectivity in the reduction of similar compounds, such as ethyl 3-halo-2-oxo-4-phenylbutanoate (Milagre et al., 2006).
Enantioselective Sequential Hydrogenation
Enantioselective sequential hydrogenation has been applied to compounds similar to this compound. For example, the hydrogenation of ethyl 2-oxo-4-arylbut-3-enoate led to the production of ethyl 2-hydroxy-4-arylbutyrate with high enantiomeric excess (Meng et al., 2008).
Microbial Reduction in Bioreactors
Microbial reduction in interface bioreactors has been explored for the production of similar compounds. Ethyl (R)-2-hydroxy-4-phenylbutanoate, an intermediate for anti-hypertension drugs, was produced via microbial reduction of ethyl 2-oxo-4-phenylbutanoate in an interface bioreactor using selected yeast strains (Oda et al., 1998).
Photoreactions
Photoreactions of similar compounds have been studied, where irradiation of ethyl 3-oxo-2,4-diphenylbutanoate in different solvents led to various products, indicating potential applications in photochemical synthesis (Yoshioka et al., 1982).
Stereochemical Control in Reductions
Fermenting baker's yeast has been used for the stereochemically controlled reduction of similar 3- and 4-oxo esters. This method shows potential for selective production of specific enantiomers of this compound and related compounds (Manzocchi et al., 1987).
Enzyme-Catalyzed Asymmetric Reduction
Enzyme-catalyzed asymmetric reductions have been applied to similar compounds, achieving high enantiomeric excesses and yields. This suggests the potential for enzymatic methods in producing enantiomerically pure derivatives of this compound (Baskar et al., 2004).
properties
IUPAC Name |
ethyl 3-oxo-4-sulfanylbutanoate | |
---|---|---|
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI |
InChI=1S/C6H10O3S/c1-2-9-6(8)3-5(7)4-10/h10H,2-4H2,1H3 | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
InChI Key |
HKMVJYJNQSCOLA-UHFFFAOYSA-N | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Canonical SMILES |
CCOC(=O)CC(=O)CS | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
Molecular Formula |
C6H10O3S | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
DSSTOX Substance ID |
DTXSID80705127 | |
Record name | Ethyl 3-oxo-4-sulfanylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80705127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Molecular Weight |
162.21 g/mol | |
Source | PubChem | |
URL | https://pubchem.ncbi.nlm.nih.gov | |
Description | Data deposited in or computed by PubChem | |
CAS RN |
98485-55-3 | |
Record name | Ethyl 3-oxo-4-sulfanylbutanoate | |
Source | EPA DSSTox | |
URL | https://comptox.epa.gov/dashboard/DTXSID80705127 | |
Description | DSSTox provides a high quality public chemistry resource for supporting improved predictive toxicology. | |
Retrosynthesis Analysis
AI-Powered Synthesis Planning: Our tool employs the Template_relevance Pistachio, Template_relevance Bkms_metabolic, Template_relevance Pistachio_ringbreaker, Template_relevance Reaxys, Template_relevance Reaxys_biocatalysis model, leveraging a vast database of chemical reactions to predict feasible synthetic routes.
One-Step Synthesis Focus: Specifically designed for one-step synthesis, it provides concise and direct routes for your target compounds, streamlining the synthesis process.
Accurate Predictions: Utilizing the extensive PISTACHIO, BKMS_METABOLIC, PISTACHIO_RINGBREAKER, REAXYS, REAXYS_BIOCATALYSIS database, our tool offers high-accuracy predictions, reflecting the latest in chemical research and data.
Strategy Settings
Precursor scoring | Relevance Heuristic |
---|---|
Min. plausibility | 0.01 |
Model | Template_relevance |
Template Set | Pistachio/Bkms_metabolic/Pistachio_ringbreaker/Reaxys/Reaxys_biocatalysis |
Top-N result to add to graph | 6 |
Feasible Synthetic Routes
Disclaimer and Information on In-Vitro Research Products
Please be aware that all articles and product information presented on BenchChem are intended solely for informational purposes. The products available for purchase on BenchChem are specifically designed for in-vitro studies, which are conducted outside of living organisms. In-vitro studies, derived from the Latin term "in glass," involve experiments performed in controlled laboratory settings using cells or tissues. It is important to note that these products are not categorized as medicines or drugs, and they have not received approval from the FDA for the prevention, treatment, or cure of any medical condition, ailment, or disease. We must emphasize that any form of bodily introduction of these products into humans or animals is strictly prohibited by law. It is essential to adhere to these guidelines to ensure compliance with legal and ethical standards in research and experimentation.